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Compound of Interest

Compound Name: Phyllanthusiin C

Cat. No.: B15596402 Get Quote

An In-depth Exploration of the Discovery, Chemistry, and Biological Activity of a Promising

Natural Product

For Immediate Release

Shanghai, China – December 7, 2025 – Emerging from the rich phytochemical landscape of

the Phyllanthus genus, Phyllanthusiin C, a complex hydrolysable tannin, is garnering

increasing interest within the scientific community. This technical guide serves as a

comprehensive resource for researchers, scientists, and drug development professionals,

providing a detailed overview of its discovery, history, physicochemical properties, and known

biological activities.

Discovery and History
Phyllanthusiin C belongs to a class of ellagitannins isolated from plants of the Phyllanthus

genus, notably Phyllanthus amarus and Phyllanthus urinaria.[1][2][3] The pioneering work on

the chemical constituents of Phyllanthus amarus in the early 1990s by Foo and Wong led to the

characterization of several unique hydrolysable tannins, including Phyllanthusiin D.[4][5] While

the exact first report of Phyllanthusiin C is not readily available in the searched literature, its

discovery is closely associated with this period of intensive investigation into the chemical

makeup of these medicinally important plants. The PubChem database assigns it the chemical

formula C40H30O26.[6]
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Physicochemical and Spectroscopic Data
A comprehensive understanding of a compound's structure and properties is paramount for its

development as a therapeutic agent. The following table summarizes the key quantitative data

for Phyllanthusiin C.

Property Value Reference

Molecular Formula C40H30O26 [6]

Molecular Weight 926.6 g/mol [6]

IUPAC Name

[(7R,8S,26R,28S,29R)-1,2,4,1

3,14,15,18,19,20,34,35-

undecahydroxy-5,10,23,31-

tetraoxo-6,9,24,27,30,39-

hexaoxaoctacyclo[34.2.1.04,38

.07,26.08,29.011,16.017,22.03

2,37]nonatriaconta-

11,13,15,17,19,21,32,34,36-

nonaen-28-yl] 3,4,5-

trihydroxybenzoate

[6]

Computed XLogP3 -0.3 [6]

Hydrogen Bond Donor Count 14 [7]

Hydrogen Bond Acceptor

Count
26 [7]

Note: Detailed experimental NMR and mass spectrometry data from the original structure

elucidation paper by Foo and Wong were not available in the conducted search.

Experimental Protocols
The isolation of Phyllanthusiin C and other tannins from Phyllanthus species typically involves

a multi-step process of extraction and chromatographic purification. While the specific protocol

for Phyllanthusiin C's initial isolation is not detailed in the available search results, a general
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workflow can be constructed based on established methods for tannin extraction from this

genus.

General Isolation and Purification Workflow
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Dried, powdered Phyllanthus plant material
(e.g., P. amarus, P. urinaria)

Solvent Extraction
(e.g., 80% Ethanol or Acetone)

Filtration and Concentration

Solvent Partitioning
(e.g., with ethyl acetate)

Column Chromatography
(e.g., Sephadex LH-20, Silica Gel)

Fraction Collection and Analysis (TLC)

Further Purification
(e.g., Preparative HPLC)

Isolated Phyllanthusiin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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